3-chloro-4-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]benzenesulfonamide
• InChI: InChI=1S/C13H13ClFNO4S/c1-13(17,12-3-2-6-20-12)8-16-21(18,19)9-4-5-11(15)10(14)7-9/h2-7,16-17H,8H2,1H3
• InChI Key: QYVWWFBGXIGRHD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC(=C(C=C1)F)Cl)(C2=CC=CO2)O
• Molecular Formula: C13H13ClFNO4S
• Molecular Weight: 333.76 g/mol

Description

3-chloro-4-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as CF3Sulfa or CF3S. It is a sulfonamide derivative that contains a furan ring and a hydroxypropyl group.

Scientific Research Applications

Crystal Structure Analysis

The study of isomorphous benzenesulfonamide crystal structures, including compounds with chloro and fluoro substituents, reveals the significance of intermolecular interactions (C-H...O, C-H...π, and C-H...Cl) in determining the crystal packing. These interactions underscore the structural versatility of benzenesulfonamides in crystal engineering and pharmaceutical design (Bats, Frost, & Hashmi, 2001).

Enzyme Inhibition Studies

Benzenesulfonamides have been extensively studied for their role as enzyme inhibitors, offering insights into designing inhibitors with enhanced binding constants. For instance, variations in the hydrophobic alkyl group connected by amide linkages to the aromatic ring of benzenesulfonamides have been linked to their inhibitory potency against bovine carbonic anhydrase II, illustrating the compound's potential in therapeutic applications (Gao, Qiao, & Whitesides, 1995).

Antimicrobial and Anticancer Evaluation

A series of benzenesulfonamide derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities, demonstrating the potential of these compounds in medicinal chemistry. The structural features of these compounds, such as the presence of chloro and fluoro substituents, play a crucial role in their biological activity, offering pathways for the development of new therapeutic agents (Kumar et al., 2014).

Sensing and Bioimaging Applications

The development of colorimetric and fluorescence probes based on benzenesulfonamide derivatives for selective detection of ions in aqueous solutions and biological systems highlights the utility of these compounds in chemical sensing and bioimaging. The ability to detect specific ions with high sensitivity and selectivity opens avenues for research in environmental monitoring, diagnostic imaging, and cellular biology (Ravichandiran et al., 2020).